5-{[2-(4-ethoxyphenyl)-4-phenyl-4H-chromen-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-(4-ethoxyphenyl)-4-phenyl-4H-chromen-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H21NO3S2/c1-2-30-19-14-12-18(13-15-19)25-21(16-23-26(29)28-27(32)33-23)24(17-8-4-3-5-9-17)20-10-6-7-11-22(20)31-25/h3-16,24H,2H2,1H3,(H,28,29,32)/b23-16-
• InChI Key: DMRGHHCDPKFISP-KQWNVCNZSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(C(C3=CC=CC=C3O2)C4=CC=CC=C4)C=C5C(=O)NC(=S)S5
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=C(C(C3=CC=CC=C3O2)C4=CC=CC=C4)/C=C\5/C(=O)NC(=S)S5
• Molecular Formula: C27H21NO3S2
• Molecular Weight: 471.6 g/mol

Description

The compound is a derivative of thiazolidin-4-one. Thiazolidin-4-one motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties.

Synthesis Analysis

Based on literature studies, various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity. The reaction of thioamides and acetylene dicarboxylate in ethanol at ambient temperature gave 2-methylidene-1,3-thiazolidin-4-one derivatives.

containing one nitrogen and one sulfur atom. The specific molecular structure of “5-{[2-(4-ethoxyphenyl)-4-phenyl-4H-chromen-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one” is not available in the retrieved data.

Chemical Reactions Analysis

The chemical reactions involving thiazolidin-4-one derivatives are diverse, and they are used as vehicles in the synthesis of valuable organic combinations. Specific chemical reactions involving “this compound” are not available in the retrieved data.

Mechanism of Action

Thiazolidin-4-one derivatives have shown significant anticancer activities. They play a role in anticancer activity by inhibition of various enzymes and cell lines. The specific mechanism of action of “5-{[2-(4-ethoxyphenyl)-4-phenyl-4H-chromen-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one” is not available in the retrieved data.

Future Directions

Thiazolidin-4-one derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. Developing multifunctional drugs and improving their activity should be a focus of research. The detailed description of the existing modern standards in the field presented in this article may be interesting and beneficial to the scientists for further exploration of these heterocyclic compounds as possible anticancer agents.